Cas no 143725-11-5 (1,3-Dioxolane-2-butanol, 4-methylbenzenesulfonate)

• Product Name: 1,3-Dioxolane-2-butanol, 4-methylbenzenesulfonate
• CAS No: 143725-11-5
• MF: C₁₄H₂₂O₆S
• MW: 318.385883808136
• CID: 2776622
• Update Time: 2023-08-07

1,3-Dioxolane-2-butanol, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-butanol, 4-methylbenzenesulfonate
• 4-Methylbenzene-1-sulfonic acid--4-(1,3-dioxolan-2-yl)butan-1-ol (1/1)

• Inchi： 1S/C7H8O3S.C7H14O3/c1-6-2-4-7(5-3-6)11(8,9)10;8-4-2-1-3-7-9-5-6-10-7/h2-5H,1H3,(H,8,9,10);7-8H,1-6H2
• InChI Key： TWVXPXHFRXDVHC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O1CCOC1CCCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 285
• Topological Polar Surface Area: 101